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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Colesevelam, a bile

acid sequestrant, in preclinical mouse models of diet-induced obesity. The following sections

detail the metabolic effects of Colesevelam, outline key experimental protocols, and illustrate

the underlying signaling pathways. This information is intended to guide researchers in

designing and implementing studies to investigate the therapeutic potential of Colesevelam
and similar compounds in metabolic diseases.

Summary of Metabolic Effects of Colesevelam
Colesevelam administration in diet-induced obese mice has been shown to elicit a range of

beneficial metabolic effects. These include reductions in body weight gain, improved glucose

homeostasis, and amelioration of non-alcoholic steatohepatitis (NASH). A summary of the key

quantitative findings from various studies is presented below.
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Parameter
Mouse
Model

Diet
Treatment
Details

Outcome Citation

Body Weight

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Significantly

lower

absolute

body weight

and reduced

body weight

gain

compared to

controls.

[1][2][3]

Subcutaneou

s White Fat

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Decreased

gain

compared to

controls.

[1]

Mesenteric

White Fat

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Decreased

gain

compared to

controls.

[1]

Body Weight

Diet-Induced

Obese (DIO)

C57BL/6

60% High-Fat

Diet

Colesevelam

for 7 days

No significant

alteration in

body weight.

[4]
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Parameter
Mouse
Model

Diet
Treatment
Details

Outcome Citation

Liver Weight

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Decreased

liver weight

and liver-to-

body weight

ratio.

[1][3][5]

Hepatic

Steatosis

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Ameliorated. [1][2][3][5]

Hepatic

Inflammation

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Ameliorated. [1][2][3][5]

Hepatic

Fibrosis

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Ameliorated. [1][2][3][5]

Hepatic

Cholesterol

Diet-Induced

Obese (DIO)

C57BL/6

60% High-Fat

Diet

Colesevelam

for 7 days
Normalized. [4]

Hepatic

Cholesterol

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Decreased. [1][2][3][5]
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Parameter
Mouse
Model

Diet
Treatment
Details

Outcome Citation

Insulin

Resistance

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Ameliorated. [1][2][3][5]

Plasma

Glucose

Diet-Induced

Obese (DIO)

C57BL/6

60% High-Fat

Diet

Colesevelam

for 7 days

Normalized

plasma

glucose

levels.

[4]

Glucose

Tolerance

Test (GTT)

Diet-Induced

Obese (DIO)

C57BL/6

60% High-Fat

Diet

Colesevelam

for 7 days

Significantly

reduced

glucose

excursion.

[4]

Plasma

Insulin

Diet-Induced

Obese (DIO)

C57BL/6

60% High-Fat

Diet

Colesevelam

for 7 days

Reduced

hyperinsuline

mia.

[4]

Hepatic

Glycogenolys

is

Diet-Induced

Obese (DIO)

C57BL/6

60% High-Fat

Diet

Colesevelam

for 7 days
Suppressed. [4][6]

Hepatic

Glucose

Production

Diet-Induced

Obese (DIO)

C57BL/6

60% High-Fat

Diet

Colesevelam

for 7 days

Significantly

reduced.
[4][6]

GLP-1

Release

Diet-Induced

Obese (DIO)

rodents

High-Fat Diet
Colesevelam

treatment
Increased. [1][4][7]

Table 4: Effects of Colesevelam on Other Metabolic Parameters
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Parameter
Mouse
Model

Diet
Treatment
Details

Outcome Citation

Plasma

Lipopolysacc

haride (LPS)

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Significantly

decreased

LPS

concentration

s.

[1][2][3][5]

Intestinal

Antimicrobial

s (Reg3g,

Reg3b)

Microbiome-

humanized

C57BL/6

Western Diet

2%

Colesevelam

in diet for 20

weeks

Induced gene

expression in

the distal

small

intestine.

[1][2][3][5]

Experimental Protocols
This section provides detailed methodologies for key experiments involving the administration

of Colesevelam to diet-induced obesity mouse models.

Diet-Induced Obesity Mouse Model
Animal Model: Male C57BL/6J mice are commonly used. Other models may include

microbiome-humanized germ-free mice or specific knockout strains (e.g., FXR KO, TGR5

KO) to investigate specific mechanisms.

Acclimatization: House mice under a 12-hour light/dark cycle with ad libitum access to food

and water. Allow for an acclimatization period of at least one week before starting the

experimental diet.

Induction of Obesity:

High-Fat Diet (HFD): Feed mice a diet containing 60% kcal from fat (e.g., Research Diets,

D12492i) for 11-15 weeks to induce obesity, hyperinsulinemia, and glucose intolerance.[4]

Western-Style Diet (WSD): A diet containing approximately 42% kcal from fat and 43%

kcal from carbohydrates (e.g., Teklad Diets, TD. 200289) can also be used to induce

obesity and features of NASH over a 20-week period.[1]
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Monitoring: Monitor body weight and food intake weekly throughout the study.

Colesevelam Administration
Dosage: Colesevelam is typically administered as a 2% (w/w) admixture in the powdered

diet.[1][8]

Preparation: Thoroughly mix the Colesevelam hydrochloride powder with the powdered

experimental diet to ensure uniform distribution.

Treatment Period: The duration of treatment can vary depending on the study endpoints.

Short-term studies may last for 7 days[4], while longer-term studies to assess chronic effects

on obesity and NASH can extend for 20 weeks.[1]

Control Group: The control group should receive the same experimental diet without the

addition of Colesevelam.

Metabolic Phenotyping
Glucose Tolerance Test (GTT):

Fast mice for 4-6 hours.

Administer a baseline blood glucose measurement from the tail vein.

Administer an intraperitoneal (i.p.) injection of glucose (2 g/kg body weight).[4]

Measure blood glucose levels at 15, 30, 60, 90, and 120 minutes post-injection.

Insulin and Glucagon Measurement:

Collect blood samples from fasted mice.

Separate plasma by centrifugation.

Measure insulin and glucagon levels using commercially available ELISA kits.

Hepatic Glucose Production:
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This can be measured in vivo using a steady-state infusion of [U-13C]glucose in

catheterized, awake mice.

Measure the fractional enrichment of tail vein glucose by GC-MS to determine glucose

turnover.[4]

Tissue and Blood Sample Collection and Analysis
Terminal Procedure: At the end of the study, euthanize mice following approved institutional

guidelines.

Blood Collection: Collect blood via cardiac puncture for plasma analysis.

Tissue Harvesting: Harvest liver, subcutaneous fat, and mesenteric fat, weigh them, and

snap-freeze in liquid nitrogen or fix in formalin for histological analysis.

Biochemical Analysis:

Measure plasma levels of lipopolysaccharide (LPS) using a limulus amebocyte lysate

assay.

Determine hepatic and plasma cholesterol levels using enzymatic assays.

Gene Expression Analysis:

Isolate RNA from liver and intestinal tissues.

Perform quantitative real-time PCR (qRT-PCR) to measure the expression of genes

involved in bile acid synthesis (e.g., Cyp7a1, Cyp8b1), FXR signaling (e.g., Fgf15, Shp),

TGR5 signaling, and inflammation.

Signaling Pathways and Mechanisms of Action
Colesevelam exerts its metabolic benefits through multiple, interconnected signaling

pathways. The primary mechanism involves the sequestration of bile acids in the intestine,

which initiates a cascade of downstream effects.

FXR-FGF15-CYP7A1 Axis

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3566618/
https://www.benchchem.com/product/b1201991/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-colesevelam-in-diet-induced-obesity-mouse-models
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


By binding bile acids in the ileum, Colesevelam prevents their reabsorption and subsequent

activation of the farnesoid X receptor (FXR). This leads to reduced expression of fibroblast

growth factor 15 (FGF15) in the intestine. The decrease in circulating FGF15 relieves its

inhibitory effect on the liver, resulting in the upregulation of cholesterol 7α-hydroxylase

(CYP7A1), the rate-limiting enzyme in bile acid synthesis.[1] This increased synthesis of bile

acids from cholesterol contributes to lower hepatic and systemic cholesterol levels.

Colesevelam Bile Acids
 Binds

FXR

FGF15

 Activates

CYP7A1

 Inhibits

Bile Acid
Synthesis

Cholesterol

Click to download full resolution via product page

Caption: Colesevelam's effect on the FXR-FGF15-CYP7A1 signaling axis.

TGR5-GLP-1 Pathway
Colesevelam, complexed with bile acids, can activate the Takeda G-protein-coupled receptor 5

(TGR5) in the intestine.[1][4][6] This activation stimulates the release of glucagon-like peptide-1

(GLP-1).[4][7] Increased GLP-1 levels then act on the liver to suppress hepatic glycogenolysis,

leading to reduced hepatic glucose production and improved glycemic control.[4][6]
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Caption: Colesevelam's activation of the TGR5-GLP-1 signaling pathway.

Experimental Workflow
The following diagram outlines a typical experimental workflow for evaluating the effects of

Colesevelam in a diet-induced obesity mouse model.
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Caption: A standard experimental workflow for Colesevelam studies in obese mice.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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